![molecular formula C18H21NO4 B1599254 Codeine-N-oxide CAS No. 3688-65-1](/img/structure/B1599254.png)
Codeine-N-oxide
Overview
Description
Codeine-N-oxide, also known as genocodeine, is an active metabolite of codeine . It is an opiate listed as a Schedule I controlled substance . It is considerably weaker than codeine . Codeine is commonly used in combination with other drugs for over-the-counter cough relief medication .
Synthesis Analysis
The amine oxides of this type, including this compound, form as oxidation products of the parent chemical . Virtually every morphine/codeine class opioid has an equivalent nitrogen derivative .Molecular Structure Analysis
The molecular formula of this compound is C18H21NO4 . It has a benzene ring with heteroatoms bound to the ring which is capable of absorbing light energy in the ultraviolet (UV) range .Physical And Chemical Properties Analysis
The molar mass of this compound is 315.369 g·mol−1 . No further specific physical and chemical properties are available.Scientific Research Applications
NMR Characterization and Isomer Analysis
- NMR Studies: Codeine N-oxide is an active metabolite of codeine, identified as a degradant in codeine-based drug products. A study focusing on the N-methyl function of codeine N-oxide identified two regio-isomers, which were isolated and characterized using NMR techniques. This study highlighted the importance of N-oxidation and its effects on the chemical shifts of codeine, thereby contributing to a deeper understanding of its structural and chemical properties (Boiteau et al., 2022).
Analytical Techniques for Detection
- Electrochemical Sensing: Advanced electrochemical methods have been developed for the sensitive and selective determination of codeine. Techniques such as differential pulse voltammetry using boron-doped diamond film electrodes have been utilized to detect codeine in various formulations and biological fluids (Švorc et al., 2013).
- Photoelectrochemical Sensors: The development of new sensors for codeine detection, using combinations of materials like cerium oxide nanocubes and gold nanoparticles, demonstrates the growing interest in creating more efficient and sensitive methods for monitoring codeine levels in various settings (Khairy, 2021).
Transformation Pathways and Environmental Impact
- Transformation in Wastewater Treatment: Research into the transformation of codeine in biological wastewater treatment has identified several transformation products. Understanding the transformation pathway of codeine, particularly in relation to structurally related opium alkaloids, is crucial for environmental monitoring and management (Wick et al., 2011).
Pharmacogenetic Considerations
- CYP2D6 Genotype and Codeine Therapy: The Clinical Pharmacogenetics Implementation Consortium has issued guidelines on codeine therapy in the context of CYP2D6 genotype. This is significant because codeine's efficacy and safety are influenced by CYP2D6 activity, which is subject to genetic polymorphisms (Crews et al., 2012; Crews et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
Codeine-N-oxide, also known as genocodeine, is an active metabolite of codeine . It belongs to the class of organic compounds known as morphinans . These are polycyclic compounds with a four-ring skeleton with three condensed six-member rings forming a partially hydrogenated phenanthrene moiety It is known that codeine, the parent compound, primarily targets the mu opioid receptor .
Mode of Action
The binding of codeine or morphine to the mu opioid receptor results in hyperpolarization of the neuron, leading to the inhibition of the release of nociceptive neurotransmitters . This causes an analgesic effect and increased pain tolerance due to reduced neuronal excitability .
Biochemical Pathways
Codeine, the parent compound, is primarily metabolized by two different pathways . In most people, around 80% of codeine is conjugated to form codeine-6-glucuronide . Typically less than 10% of codeine undergoes CYP2D6-mediated O-demethylation to the potent analgesic, morphine .
Pharmacokinetics
The half-life of codeine is approximately 1.47 hours . The systemic clearance of codeine is 2280 ml/min , and the renal clearance of codeine is 93.8 ml/min .
Result of Action
It is known that the binding of codeine or morphine to the mu opioid receptor results in an analgesic effect and increased pain tolerance due to reduced neuronal excitability .
Action Environment
It is known that the conversion of codeine to morphine occurs in the liver and is catalyzed by the cytochrome p450 enzyme cyp2d6 . This suggests that factors affecting liver function and the activity of CYP2D6 could potentially influence the action of this compound.
Biochemical Analysis
Biochemical Properties
The biochemical properties of Codeine-N-oxide It is known that the proton signals of the codeine shift to lower field relative to the free alkaloid, because of the coordination with the Fe (III) ion that decreases the electron density of the codeine .
Molecular Mechanism
The molecular mechanism of This compound It is known that it is an active metabolite of codeine
properties
IUPAC Name |
(3S,4R,4aR,7S,7aR,12bS)-9-methoxy-3-methyl-3-oxido-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-3-ium-7-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4/c1-19(21)8-7-18-11-4-5-13(20)17(18)23-16-14(22-2)6-3-10(15(16)18)9-12(11)19/h3-6,11-13,17,20H,7-9H2,1-2H3/t11-,12+,13-,17-,18-,19-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDLSDHWCOJPHIE-KFUGMXNISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1(CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[N@@+]1(CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)OC)O[C@H]3[C@H](C=C4)O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00190359 | |
Record name | Codeine N-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00190359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3688-65-1 | |
Record name | Codeine-N-oxide | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB01568 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Codeine N-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00190359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Codeine N-oxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.899 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.